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Compound of Interest

Compound Name: (7Z)-7-TRICOSENE

Cat. No.: B013431 Get Quote

(7Z)-7-Tricosene, a long-chain monoene, is a crucial semiochemical in the chemical

communication systems of various insect species. It functions as a sex pheromone in several

moth species and plays a significant role in modulating social behaviors in dipterans like

Drosophila melanogaster. The synthesis and evaluation of (7Z)-7-tricosene analogs are of

great interest for the development of novel pest management strategies and for advancing our

understanding of insect chemoreception. This guide provides a comparative evaluation of the

behavioral effects of (7Z)-7-tricosene and its analogs, supported by experimental data,

detailed methodologies, and visual representations of relevant biological pathways.

Comparative Behavioral and Electrophysiological
Effects of (7Z)-7-Tricosene Analogs in Carposinid
Moths
Field and laboratory studies on two pest carposinid moth species, the raspberry bud moth

(Heterocrossa rubophaga) and the guava moth (Coscinoptycha improbana), have provided

valuable insights into the structure-activity relationships of (7Z)-7-tricosene analogs. While

(7Z)-7-tricosene itself acts as a synergist, enhancing the trap catch of other pheromone

components, the behavioral effects of its synthetic analogs vary from inactive to inhibitory.

Quantitative Data Summary
The following tables summarize the electrophysiological and behavioral responses of

carposinid moths to (7Z)-7-tricosene and a selection of its synthetic analogs.
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Table 1: Electroantennogram (EAG) and Single Sensillum Recording (SSR) Responses of

Carposinid Moths to (7Z)-7-Tricosene Analogs

Compound Analog Type

H. rubophaga
EAG
Response
(mV)

C. improbana
EAG
Response
(mV)

SSR Response

(7Z)-Nonadecen-

11-one

(Pheromone

Component)

- Significant Significant

Strong response

from specific

olfactory sensory

neurons

(7Z)-7-Tricosene Synergist

Antennal

responses

observed[1]

- -

(2Z)-Nonenyl

nonanoate
Ester Analog Significant[2][3] Significant[2][3] -

(4Z)-Heptyl

undecenoate
Ester Analog Significant[2][3] Significant[2][3]

Consistent

responses from

the same

olfactory receptor

neurons as the

natural

pheromone[2][3]

(Z)-11-

Methylenenonad

ec-7-ene

Carbonyl Analog

Not significantly

different from

control

Not significantly

different from

control

No significant

response

(Z)-Nonadec-12-

en-9-amine
Carbonyl Analog

Not significantly

different from

control

Not significantly

different from

control

No significant

response

(Z)-11-

Methoxynonadec

-7-ene

Carbonyl Analog

Not significantly

different from

control

Not significantly

different from

control

No significant

response
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Note: Specific mV values for EAG responses were not consistently provided in the source

material, but are described as "significant" or "not significantly different from control."

Table 2: Field Trapping Behavioral Effects of (7Z)-7-Tricosene and its Analogs on

Heterocrossa rubophaga

Lure Composition Mean Trap Catch (± SE) Behavioral Effect

(7Z)-Nonadecen-11-one (300

µg)
Baseline Attraction

(7Z)-Nonadecen-11-one (300

µg) + (7Z)-7-Tricosene (300

µg)

> 2x Baseline Catch[1][4] Synergism[1][4]

(4Z)-Heptyl undecenoate

(alone)
No attraction[2][3] Inactive (as an attractant)[2][3]

(7Z)-Nonadecen-11-one +

(4Z)-Heptyl undecenoate

>95% reduction in trap catch[2]

[3]
Strong Inhibition[2][3]

Behavioral Effects of (7Z)-7-Tricosene in Drosophila
melanogaster
In the fruit fly, Drosophila melanogaster, (7Z)-7-tricosene is a male-enriched cuticular

hydrocarbon that acts as a pheromone to regulate social behaviors. Unlike in moths where it is

primarily an attractant or synergist, in Drosophila it has a dual role in inhibiting male-male

courtship and promoting aggression.

Table 3: Behavioral Effects of (7Z)-7-Tricosene on Male Drosophila melanogaster
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Behavior Effect of (7Z)-7-Tricosene Key Receptor

Male-Male Courtship Inhibition Gr32a

Male-Male Aggression Promotion Gr32a

Interaction with cVA

Hierarchical: (7Z)-7-tricosene

sensitivity is required for the

aggression-promoting effect of

the olfactory pheromone 11-

cis-vaccenyl acetate (cVA).

Gr32a and Or47b (for cVA)

Note: Currently, there is a lack of published studies on the synthesis and comparative

behavioral evaluation of (7Z)-7-tricosene analogs in Drosophila melanogaster.

Experimental Protocols
Detailed methodologies are crucial for the replication and validation of scientific findings. Below

are synthesized protocols for key experiments cited in this guide.

Electroantennogram (EAG) Recording
This technique measures the overall electrical response of an insect antenna to a volatile

stimulus.

Preparation of the Insect: A male moth is briefly anesthetized with CO2 and restrained in a

holder, often a modified pipette tip, with the head and antennae exposed. One antenna is

immobilized using adhesive tape or wax.

Electrode Placement: A sharpened glass capillary electrode filled with a saline solution

serves as the recording electrode and is carefully brought into contact with the tip of the

antenna. A second glass electrode, the reference electrode, is inserted into the insect's head

or another part of the body.

Stimulus Delivery: A continuous stream of humidified, purified air is passed over the antenna.

Test compounds, including (7Z)-7-tricosene and its analogs, are dissolved in a solvent (e.g.,

hexane) and applied to a piece of filter paper inside a Pasteur pipette. A puff of air is then
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passed through the pipette, introducing the stimulus into the main airstream for a defined

period (e.g., 500 ms).

Data Acquisition: The potential difference between the recording and reference electrodes is

amplified, digitized, and recorded using specialized software. The amplitude of the negative

deflection in the baseline potential following stimulus application is measured as the EAG

response.

Single Sensillum Recording (SSR)
SSR allows for the measurement of action potentials from individual olfactory sensory neurons

(OSNs) housed within a single sensillum, providing a more detailed understanding of odor

coding.

Insect Preparation: The insect is immobilized as described for EAG. The antenna is further

stabilized to allow for precise electrode placement under high magnification.

Electrode Placement: A tungsten microelectrode, sharpened to a fine point, is used as the

recording electrode. It is carefully inserted into the base of a single olfactory sensillum (e.g.,

a trichoid sensillum). A reference electrode is placed in the insect's eye or hemolymph.

Stimulus Delivery: Odor stimuli are delivered as for EAG, with precise timing and

concentration control.

Data Analysis: The recorded action potentials (spikes) are amplified and counted. The

response of an OSN is quantified as the increase in spike frequency during and immediately

after the stimulus presentation, compared to the spontaneous firing rate before the stimulus.

Field Trapping Bioassay
This experiment evaluates the behavioral response of insects to semiochemicals in a natural

environment.

Trap and Lure Preparation: Delta traps with sticky liners are commonly used. Lures are

prepared by applying a specific dose of the test compound(s) (e.g., 300 µg of (7Z)-

nonadecen-11-one with or without an analog) dissolved in a solvent onto a rubber septum or

other controlled-release dispenser. A solvent-only lure serves as a control.
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Experimental Design: Traps are deployed in the field in a randomized block design to

minimize positional effects. The distance between traps is sufficient to avoid interference

(e.g., >20 meters).

Data Collection: Traps are checked at regular intervals, and the number of target male moths

captured in each trap is recorded.

Statistical Analysis: The mean trap catches for each treatment are compared using

appropriate statistical tests, such as ANOVA followed by a post-hoc test, to determine

significant differences in attraction or inhibition.

Signaling Pathways and Experimental Workflows
(7Z)-7-Tricosene Perception in Drosophila melanogaster
The perception of (7Z)-7-tricosene in Drosophila is mediated by the gustatory receptor Gr32a,

which is expressed in gustatory receptor neurons (GRNs). This contact chemosensory pathway

is crucial for the inhibition of male-male courtship and the promotion of aggression.

Gustatory Sensillum Brain (Subesophageal Ganglion)

(7Z)-7-Tricosene Gr32a Receptor
binds

Gustatory Receptor Neuron
activates

Octopaminergic Neuronsynapses with Aggression & Courtship Circuits
modulates Inhibition of Courtship

Promotion of Aggression

Click to download full resolution via product page

Caption: (7Z)-7-Tricosene signaling pathway in Drosophila.

Experimental Workflow for Evaluating Pheromone
Analogs
The evaluation of pheromone analogs typically follows a hierarchical approach, starting with

physiological screenings and progressing to behavioral and field assays for the most promising

candidates.
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Analog Synthesis & Purification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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